Cas no 2246887-71-6 (2-[3-[(3-Bromophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[3-[(3-Bromophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2246887-71-6
• MF: C₁₉H₂₂BBrO₃
• MW: 389.091185092926
• MDL: MFCD31916475
• CID: 4641560
• PubChem ID: 137700651
• Update Time: 2025-05-25

2-[3-[(3-Bromophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-((3-bromophenoxy)methyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-{3-[(3-bromophenoxy)methyl]phenyl}-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[3-[(3-Bromophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CS-0379306
• AS-55525
• 2246887-71-6
• AKOS037644939
• D93959

• MDL： MFCD31916475
• Inchi： 1S/C19H22BBrO3/c1-18(2)19(3,4)24-20(23-18)15-8-5-7-14(11-15)13-22-17-10-6-9-16(21)12-17/h5-12H,13H2,1-4H3
• InChI Key： BPLYVZITBZMGNW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)OCC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 388.08454g/mol
• Monoisotopic Mass: 388.08454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7

Additional information on 2-[3-[(3-Bromophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Recent Advances in the Study of 2-[3-[(3-Bromophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2246887-71-6)

The compound 2-[3-[(3-Bromophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2246887-71-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This boronic ester derivative is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of boron-containing therapeutics. Recent studies have highlighted its potential applications in targeted drug delivery, proteasome inhibition, and as a building block for novel kinase inhibitors.

One of the most notable advancements in the research of this compound is its role in Suzuki-Miyaura cross-coupling reactions, a pivotal method in the construction of carbon-carbon bonds. The presence of the dioxaborolane moiety enhances the stability and reactivity of the compound, making it an excellent candidate for palladium-catalyzed coupling reactions. Recent publications have demonstrated its utility in the synthesis of complex aryl and heteroaryl structures, which are often challenging to achieve with traditional methods.

In the context of medicinal chemistry, 2-[3-[(3-Bromophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane has been investigated for its potential as a proteasome inhibitor. Boron-containing compounds, such as bortezomib, have already proven their efficacy in treating multiple myeloma and other malignancies. Preliminary studies suggest that this compound may exhibit similar inhibitory effects on the 20S proteasome, opening new avenues for cancer therapy. However, further in vitro and in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.

Another promising area of research involves the use of this compound in the development of kinase inhibitors. Kinases play a critical role in signal transduction pathways, and their dysregulation is often associated with cancer and inflammatory diseases. The boronic ester group in 2-[3-[(3-Bromophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane can interact with the ATP-binding site of kinases, potentially leading to the design of more selective and potent inhibitors. Recent computational studies have provided insights into the binding modes and affinity of this compound, paving the way for structure-activity relationship (SAR) studies.

Despite these promising developments, challenges remain in the practical application of 2-[3-[(3-Bromophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Issues such as solubility, stability under physiological conditions, and potential off-target effects need to be addressed. Future research should focus on optimizing the compound's physicochemical properties and evaluating its safety profile in preclinical models. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of this intriguing molecule.

In conclusion, 2-[3-[(3-Bromophenoxy)methyl]phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2246887-71-6) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its applications in Suzuki-Miyaura cross-coupling, proteasome inhibition, and kinase targeting underscore its multifaceted utility. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics, provided that the current limitations are effectively addressed.